ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C24H29NO4/c1-3-29-24(27)20-13-15-25(16-14-20)23(26)17-22(18-7-5-4-6-8-18)19-9-11-21(28-2)12-10-19/h4-12,20,22H,3,13-17H2,1-2H3
• InChI Key: HPSBWSOLJOLPJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)CC(C2=CC=CC=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C24H29NO4
• Molecular Weight: 395.5 g/mol

Description

Ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate, also known as Carfentanil, is a synthetic opioid drug that is commonly used as a tranquilizer for large animals. It is an analog of the popular opioid drug, fentanyl, and is estimated to be 100 times more potent than morphine. Carfentanil has gained significant attention in the scientific community due to its potential for use in medical research and its potential as a drug of abuse.

Mechanism of Action

Ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate acts on the central nervous system by binding to the mu-opioid receptors in the brain. This binding results in the inhibition of pain signals and the release of dopamine, which produces a feeling of euphoria.
Biochemical and Physiological Effects
ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate has a potent analgesic effect that is estimated to be 100 times more potent than morphine. It also produces a feeling of euphoria and relaxation. However, it can also cause respiratory depression, which can lead to respiratory arrest and death.

Advantages and Limitations for Lab Experiments

Ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate has several advantages for use in laboratory experiments. It is highly potent, which means that small amounts can be used in experiments. It is also readily available and relatively inexpensive. However, it also has several limitations, including its potential for abuse and its potential for causing respiratory depression.

Future Directions

There are several future directions for research on ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate. One area of research is the development of new synthetic opioids that are less potent and have fewer side effects. Another area of research is the development of new treatments for opioid addiction and overdose. Additionally, there is a need for further research on the long-term effects of ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate use on the brain and the body.

Synthesis Methods

Ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate is synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis process is complex and requires specialized equipment and knowledge in organic chemistry. The process involves the reaction of 4-methoxyphenylacetonitrile with phenylmagnesium bromide to form 3-(4-methoxyphenyl)-3-phenylpropanenitrile. This intermediate compound is then reacted with ethyl magnesium bromide to form ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]-4-piperidinecarboxylate has gained significant attention in the scientific community due to its potential for use in medical research. It is commonly used in animal studies as a sedative and analgesic agent. It has also been used in the treatment of chronic pain, cancer pain, and other medical conditions.